Cas no 321942-76-1 ([2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI))

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) structure
321942-76-1 structure
Product Name:[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)
CAS No:321942-76-1
MF:C14HBr3O6
MW:504.866142034531
CID:6641307
Update Time:2024-01-29

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)
    • Inchi： 1S/C14HBr3O6/c15-3-1-2-4-6-5(3)12(19)23-14(21)8(6)10(17)9(16)7(4)13(20)22-11(2)18/h1H
    • InChI Key： BGTVGGYWQKOWMZ-UHFFFAOYSA-N
    • SMILES： C1(=O)OC(=O)C2=C(Br)C(Br)=C3C(=O)OC(=O)C4C3=C2C1=CC=4Br

Experimental Properties

  • Density: 2.545±0.06 g/cm3(Predicted)
  • Boiling Point: 739.0±60.0 °C(Predicted)

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Production Method

Production Method 1

81-30-1 81-30-1
321942-76-1 321942-76-1
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ,  Sulfuric acid ;  1 h, rt; 16 h, 60 °C; 60 °C → 20 °C
1.2 Reagents: Water ;  cooled
Reference
Rational Synthesis of AB-Type N-Substituted Core-Functionalized Naphthalene Diimides (cNDIs)
Berezin, Andrey A.; et al, Organic Letters, 2015, 17(8), 1870-1873

Production Method 2

81-30-1 81-30-1
321942-76-1 321942-76-1
943148-61-6 943148-61-6
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: Bromine ,  Fuming sulfuric acid Catalysts: Iodine ;  50 °C → 100 °C; 36 h, 100 °C; 100 °C → 60 °C
1.2 Reagents: Water
Reference
Efficient Bromination of Naphthalene Dianhydride and Microwave-Assisted Synthesis of Core-Brominated Naphthalene Diimides
Thompson, Annelise C.; et al, Synthetic Communications, 2015, 45(9), 1127-1136

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Raw materials

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Preparation Products

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Related Literature

321942-76-1 ([2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)) Related Products

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.